4-(3,4,5-Trifluorophenyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 4-(3,4,5-trifluorophenyl)-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C8H4F3N3O/c9-5-1-4(2-6(10)7(5)11)14-3-12-13-8(14)15/h1-3H,(H,13,15)
• InChI Key: WLEFUDVCBWWZCC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)F)F)N2C=NNC2=O
• Molecular Formula: C8H4F3N3O
• Molecular Weight: 215.13 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the 1,2,4-triazole ring followed by the introduction of the trifluorophenyl group. The exact methods would depend on the specific reactants and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the 1,2,4-triazole ring and the trifluorophenyl group. The presence of the fluorine atoms would likely result in a high degree of electronegativity for the trifluorophenyl group.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the 1,2,4-triazole ring and the trifluorophenyl group. The trifluorophenyl group is electron-withdrawing, which could make the compound more reactive towards nucleophilic attack.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorine atoms could increase its stability and make it more resistant to degradation.

Scientific Research Applications

Catalysis and Hydroboration Reactions

• Tris(3,4,5-trifluorophenyl)borane (TFPB) has been explored as a catalyst in 1,2-hydroboration reactions. Under conventional conditions, TFPB demonstrates activity in the hydroboration of aldehydes, ketones, and imines. .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling it.